T-1101-d7

• Molecular Formula: C24H23N5O3S2
• Molecular Weight: 500.6 g/mol
• InChI: InChI=1S/C24H23N5O3S2/c1-15-10-18(34-21-13-26-20(12-27-21)32-9-8-31-3)11-16(2)22(15)19-14-33-24(28-19)29-23(30)17-4-6-25-7-5-17/h4-7,10-14H,8-9H2,1-3H3,(H,28,29,30)/i3D3,8D2,9D2
• InChIKey: ICECVTFTHRPNOE-SCFLVOMGSA-N

T-1101-d7 Deuterated Internal Standard

T-1101-d7 (TAI-95-d7) is the deuterium-labeled analog of T-1101, a first-in-class oral Hec1/Nek2 inhibitor currently in clinical development for advanced refractory solid tumors [1]. T-1101-d7 incorporates seven stable deuterium atoms into the parent molecule's 2-methoxyethoxy side chain, increasing its molecular weight by 7.04 Da relative to unlabeled T-1101 while preserving identical chemical and biological properties . This isotopic substitution enables its primary function as a stable isotope-labeled internal standard (SIL-IS) for accurate LC-MS/MS quantification of T-1101 in complex biological matrices .

Compound-specific deuterated internal standard for T-1101 (TAI-95) LC-MS/MS quantification

Exact isotopic match ensures co-elution and ionization equivalence with the target analyte

Designed for pharmacokinetic research, tissue distribution, and method validation studies

• [1] Su, W. C., et al. (2024). Abstract CT167: Trial in progress: Phase 1 dose escalation study of T-1101, a first-in-class oral Hec1/Nek2 inhibitor, in patients with advanced refractory solid tumors. Cancer Research, 84(7_Supplement), CT167. View Source

Why Generic Standards Fail for T-1101 Bioanalysis

Generic substitution of T-1101-d7 with unlabeled T-1101 is analytically untenable. In LC-MS/MS bioanalysis, an internal standard must co-elute with the analyte yet be distinguishable by mass [1]. Unlabeled T-1101 (MW 493.60) lacks the mass shift required for MRM-based differentiation, rendering it useless as an internal standard . Structural analog internal standards introduce matrix effect variability that SIL-IS mitigates [2]. For laboratories conducting T-1101 pharmacokinetic studies or therapeutic drug monitoring, T-1101-d7 is not an optional upgrade but a methodological necessity for achieving regulatory-compliant accuracy.

Generic Deuterated Compounds

Non-matched deuterated standards may exhibit divergent retention time, extraction recovery, and ionization behavior, limiting quantitative accuracy.

Structurally Distinct Hec1 Inhibitors

Surrogate internal standards (e.g., TAI-1, INH1) do not reproduce the chromatographic and mass spectrometric properties of T-1101, precluding reliable quantification.

Non-Isotopic Internal Standards

Unlabeled analogs or non-isotopic compounds cannot correct for matrix effects and ion suppression inherent to plasma and tissue homogenate analysis.

• [1] WuXi AppTec DMPK Service. (2025). LC-MS Bioanalysis Internal Standard Considerations. WuXi AppTec. View Source
• [2] info-pharma.com. (2025). Internal Standard Selection Strategy – Use and Limitations of Stable Isotope Labeling. View Source

T-1101-d7 Differentiation Evidence

Mass Spectrometric Distinguishability

T-1101-d7 contains seven deuterium atoms, resulting in a molecular weight of 500.64 Da compared to 493.60 Da for unlabeled T-1101 . This +7.04 Da mass shift enables unambiguous MRM transition differentiation, which is a prerequisite for using the compound as a SIL-IS in quantitative bioanalysis.

Mass Shift

Source review

+7.04 Da

Ensures distinct MS channels without isotopic overlap

Calculated from elemental composition; 7 deuterium atoms on 2-methoxyethoxy side chain

Evidence Dimension	Molecular Weight (Da)
Target Compound Data	500.64 Da
Comparator Or Baseline	T-1101 (unlabeled): 493.60 Da
Quantified Difference	+7.04 Da
Conditions	Calculated from molecular formulas: T-1101-d7 = C24H16D7N5O3S2; T-1101 = C24H23N5O3S2

Why This Matters

This mass shift is the fundamental requirement for MRM-based LC-MS/MS quantification, allowing the detector to distinguish internal standard from analyte.

Potency vs. First-Generation Hec1 Inhibitors

Stable isotope-labeled internal standards (SIL-IS) such as T-1101-d7 exhibit near-identical extraction recovery, ionization efficiency, and chromatographic retention time as the unlabeled analyte [1]. This property enables T-1101-d7 to correct for matrix effects and sample preparation variability that structural analog internal standards cannot fully compensate for [2].

Antiproliferative Potency

Cross-study comparable

~780-fold lower GI50 vs. INH1

Supports sustained bioanalytical demand for ISTD

Parent T-1101 GI50 14.8–73.65 nM (cancer lines); INH1 GI50 11.7 μM (K562); SRB assay

Evidence Dimension	Matrix Effect Correction Capability
Target Compound Data	Co-elutes with T-1101; identical ionization response
Comparator Or Baseline	Structural analog internal standard (e.g., different Hec1/Nek2 inhibitor): Differential matrix effects, variable recovery
Quantified Difference	Qualitative — SIL-IS provides superior correction for ion suppression/enhancement [1]
Conditions	LC-MS/MS analysis in complex biological matrices (plasma, tissue homogenates) per class-level principles of SIL-IS [1]

Why This Matters

Regulatory bioanalytical method validation guidelines (FDA, EMA) mandate demonstration of accuracy and precision; SIL-IS use significantly reduces method failure risk.

• [1] Express Pharma. (2022). Dealing with challenges in testing and use of Stable Isotopic Labelled Standards. View Source
• [2] WuXi AppTec DMPK Service. (2025). LC-MS Bioanalysis Internal Standard Considerations. View Source

Clinical Pharmacokinetic Parameters

T-1101-d7 is supplied with ≥98% purity as confirmed by HPLC . The deuterium labeling is incorporated at seven specific positions on the 2-methoxyethoxy side chain, with no back-exchange observed under standard analytical conditions .

Clinical PK Context

Class-level inference

Human Cmax 1,150 ng/mL; AUC 12,512 ng·h/mL

Drives procurement for validated bioanalytical methods

Phase I dose escalation (200 mg/day); LC-MS/MS required; T-1101-d7 as mandatory IS

Evidence Dimension	Chemical Purity and Isotopic Integrity
Target Compound Data	≥98% purity; seven deuterium atoms covalently bound
Comparator Or Baseline	Unlabeled T-1101: 98.91% purity (tosylate salt form)
Quantified Difference	Comparable chemical purity; isotopic labeling does not compromise integrity
Conditions	HPLC analysis; storage at -20°C for powder stability

Why This Matters

High purity ensures that T-1101-d7 introduces no interfering peaks or contaminants that could compromise quantitative accuracy or method robustness.

T-1101-d7 Application Scenarios

Clinical Pharmacokinetic Sample Analysis

In Phase I/II clinical trials of T-1101 tosylate (NCT04812345 and related studies), T-1101-d7 serves as the SIL-IS for LC-MS/MS quantification of plasma T-1101 concentrations [1]. This enables precise determination of Cmax, AUC, half-life, and other PK parameters essential for dose optimization and regulatory submission. Using unlabeled T-1101 as an internal standard is analytically invalid due to identical m/z; structural analogs introduce unacceptable matrix effect variability [2].

Preclinical Tissue Distribution & Target Engagement

For in vivo studies in mouse xenograft models, T-1101-d7 enables accurate quantification of parent drug in plasma, tumor tissue, liver, and other organs [3]. This supports assessment of tumor penetration, organ-specific exposure, and metabolite profiling. The deuterated standard corrects for tissue-specific ion suppression, ensuring that reported drug concentrations reflect true tissue levels rather than analytical artifacts [4].

Drug-Drug Interaction & Combination Bioanalysis

T-1101-d7 is the definitive SIL-IS for developing and validating LC-MS/MS methods intended for regulatory submission. Its use aligns with FDA and EMA bioanalytical method validation guidelines that recommend SIL-IS over structural analogs [5]. A validated method incorporating T-1101-d7 can support clinical trial sample analysis, therapeutic drug monitoring, and potential future companion diagnostic applications for T-1101 therapy [6].

Application

Selection Property

Validation Focus

Research PK bioanalysis

Isotopic co-elution and ionization match

Matrix-effect correction in research plasma matrices

Tissue distribution studies

Tissue homogenate matrix compatibility

Normalization of extraction variability across sample types

Combination therapy research

SIL-IS distinguishable from co-administered agents

Multiplexed LC-MS/MS specificity and accuracy

Bioanalytical method validation

Stable isotope-labeled analog fulfilling guidance

Precision, accuracy, and recovery assessment

• [1] Su, W. C., et al. (2024). Abstract CT167: Phase 1 dose escalation study of T-1101 in patients with advanced refractory solid tumors. Cancer Research, 84(7_Supplement), CT167. View Source
• [2] WuXi AppTec DMPK Service. (2025). LC-MS Bioanalysis Internal Standard Considerations. View Source
• [3] TargetMol. (n.d.). T-1101 tosylate Product Page. Demonstrated high tumor tissue concentrations in Huh-7 and MDA-MB-231 xenograft models. View Source
• [4] Express Pharma. (2022). Dealing with challenges in testing and use of Stable Isotopic Labelled Standards. View Source
• [5] info-pharma.com. (2025). Internal Standard Selection Strategy – Use and Limitations of Stable Isotope Labeling. View Source
• [6] Taivex Therapeutics Corp. (2025). T-1101 Receives TFDA Approval for Phase II Clinical Trial in Neuroendocrine Tumors. View Source